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Compound of Interest

Compound Name: Z-Lehd-fmk tfa

Cat. No.: B15579303 Get Quote

Essential guidelines for the safe handling and disposal of the caspase-9 inhibitor Z-Lehd-fmk
tfa, ensuring laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals, the responsible management

of chemical reagents is paramount. This document provides a comprehensive operational and

disposal plan for Z-Lehd-fmk tfa, a potent, cell-permeable, and irreversible inhibitor of

caspase-9. Adherence to these procedures is critical for minimizing risks and ensuring a safe

laboratory environment.

Immediate Safety and Handling
Before beginning any work with Z-Lehd-fmk tfa, it is imperative to consult the manufacturer's

Safety Data Sheet (SDS) for specific hazard information and handling instructions.[1][2][3][4]

While specific details may vary between suppliers, a general set of precautions should always

be observed when working with this and other peptide-based inhibitors.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.
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Respiratory Protection: When handling the powdered form, a dust mask or respirator should

be used to avoid inhalation.

All handling of Z-Lehd-fmk tfa should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

Z-Lehd-fmk tfa Properties
Understanding the physical and chemical properties of Z-Lehd-fmk tfa is crucial for its safe

handling and disposal.

Property Value Source

Molecular Formula C34H44F4N6O12 [5]

Molecular Weight 804.74 g/mol [2][5]

Appearance Powder [3][5]

Solubility
DMSO: 100 mg/mL (124.26

mM)
[2]

Storage

Store at -20°C as a powder.

Solutions are unstable and

should be prepared fresh.

[3]

Step-by-Step Disposal Protocol
The following procedures outline the recommended steps for the safe disposal of Z-Lehd-fmk
tfa and associated waste. These are general guidelines and should be adapted to comply with

your institution's specific Environmental Health and Safety (EHS) protocols.

1. Segregation of Waste:

Solid Waste: All disposable materials that have come into contact with Z-Lehd-fmk tfa,

including gloves, pipette tips, vials, and contaminated lab paper, must be considered

hazardous waste.
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Liquid Waste: Unused or expired solutions of Z-Lehd-fmk tfa, as well as solvents used for

cleaning contaminated glassware, should be collected as hazardous liquid waste.

2. Waste Collection and Labeling:

Use designated, leak-proof, and clearly labeled hazardous waste containers.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Z-Lehd-fmk tfa"

The concentration (if in solution)

The date of accumulation

3. Inactivation of Liquid Waste (Recommended):

Due to the reactive nature of the fluoromethylketone (FMK) group, which acts as an irreversible

covalent inhibitor, chemical inactivation of liquid waste is a recommended practice to reduce its

biological activity and potential environmental impact.

Inactivation Protocol:
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Step Procedure Quantitative Parameters

1. Prepare Inactivation

Solution

In a chemical fume hood,

prepare a fresh solution of 1 M

sodium hydroxide (NaOH) or a

suitable commercial bleach

solution (sodium hypochlorite).

Use a 10-fold excess volume

of inactivation solution to the

waste volume.

2. Inactivate Waste

Slowly add the Z-Lehd-fmk tfa

liquid waste to the inactivation

solution while stirring.

Allow a minimum reaction time

of 1-2 hours.

3. Neutralization

After the inactivation period,

neutralize the solution to a pH

between 6.0 and 8.0 using an

appropriate acid (e.g., 1 M

HCl).

Monitor the pH using pH strips

or a calibrated pH meter.

4. Final Disposal:

Solid Waste: Seal the hazardous waste container and store it in a designated accumulation

area until it is collected by your institution's EHS department.

Inactivated Liquid Waste: Even after inactivation, the resulting solution should be collected in

a labeled hazardous waste container and disposed of through your institution's EHS

department. Do not pour down the drain unless explicitly permitted by your local regulations

and EHS office.

Experimental Workflow for Handling and Disposal
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Caption: Experimental workflow for Z-Lehd-fmk tfa from preparation to disposal.
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Signaling Pathway Context: Caspase-9 Inhibition
Z-Lehd-fmk tfa is a specific inhibitor of caspase-9, a key initiator caspase in the intrinsic

pathway of apoptosis. Understanding this mechanism highlights the biological potency of the

compound and the importance of its proper disposal.
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Caption: Inhibition of the intrinsic apoptotic pathway by Z-Lehd-fmk tfa.
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By adhering to these detailed procedures, researchers can ensure the safe handling and

disposal of Z-Lehd-fmk tfa, fostering a secure and compliant laboratory environment. Always

prioritize safety and consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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